Cas no 2229286-04-6 (3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2229286-04-6
• MF: C₈H₇ClF₄N₂
• MW: 242.601194620132
• CID: 5924126
• PubChem ID: 165660071
• Update Time: 2025-06-08

3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine
• 2229286-04-6
• EN300-1944774

• Inchi： 1S/C8H7ClF4N2/c9-5-1-4(7(10)15-3-5)2-6(14)8(11,12)13/h1,3,6H,2,14H2
• InChI Key： CIJGERJDOGWBKY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 242.0233886g/mol
• Monoisotopic Mass: 242.0233886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine

3-(5-Chloro-2-Fluoropyridin-3-Yl)-1,1,1-Trifluoropropan-2-Amine: A Comprehensive Overview

The compound 3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine, also known by its CAS number CAS No. 2229286-04-6, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine and fluorine atoms and a trifluoropropanamine moiety. The presence of multiple halogen atoms in its structure imparts distinctive electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Its ability to act as a bioisostere in certain chemical reactions has been explored extensively. Researchers have found that the compound exhibits remarkable selectivity in binding to specific protein targets, which could be leveraged in the development of new agrochemicals. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound could serve as an effective inhibitor of key enzymes involved in plant pathogenesis.

In addition to its agricultural applications, this compound has shown promise in the field of pharmaceutical chemistry. The trifluoropropanamine group is known for its lipophilic properties, which enhance drug absorption and bioavailability. Recent research has focused on the potential of this compound as a building block for novel drug candidates targeting various therapeutic areas. For example, a team of scientists at the University of California reported that derivatives of this compound exhibit potent anti-inflammatory activity in preclinical models.

The synthesis of 3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine involves a multi-step process that typically begins with the preparation of the pyridine ring. The chlorination and fluorination steps are critical to achieving the desired substitution pattern on the aromatic ring. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield. These advancements have made the synthesis process more efficient and environmentally friendly.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Furthermore, spectroscopic analysis techniques like NMR and IR have been used to confirm its structure and purity.

In terms of safety data, this compound is classified as non-hazardous under normal handling conditions. However, it is recommended to handle it with appropriate personal protective equipment (PPE) due to its potential irritant properties. Proper ventilation should be ensured during synthesis and handling to minimize exposure risks.

The application scope of this compound extends beyond traditional chemistry into emerging fields such as materials science. Recent investigations have explored its use as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, researchers at MIT have reported that derivatives of this compound can be used to create novel semiconducting polymers with improved charge transport characteristics.

In conclusion, 3-(5-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic research and industrial innovation.